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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzaldehyde

Cat. No.: B1297750

An In-depth Technical Guide to the Physicochemical Properties of 4-Bromo-2-
nitrobenzaldehyde (CAS Number: 5551-12-2)

This technical guide provides a comprehensive overview of the physicochemical properties of
4-Bromo-2-nitrobenzaldehyde (CAS No. 5551-12-2). The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document presents quantitative data in a structured format, details relevant
experimental methodologies, and includes visualizations of experimental workflows and
synthetic pathways.

Physicochemical Properties

4-Bromo-2-nitrobenzaldehyde is a substituted aromatic aldehyde with the chemical formula
C7H4BrNOs.[1] The presence of a bromine atom, a nitro group, and an aldehyde functional
group on the benzene ring confers specific chemical reactivity and physical characteristics to
the molecule. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Summary of Physicochemical Properties of 4-Bromo-2-nitrobenzaldehyde
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Property Value Reference(s)
Molecular Formula C7H4BrNO3 [1]
Molecular Weight 230.02 g/mol [2]

Physical Form

Solid, powder to crystal

[2]

Color

Light orange to Yellow to

Green

Melting Point

95-100 °C

[2]

Boiling Point (Predicted)

334.4 + 32.0 °C at 760 mmHg

Density (Predicted)

1.781 £ 0.06 g/cm?

Solubility

Soluble in Methanol

Storage Temperature

2-8°C, stored under nitrogen

Experimental Protocols

Detailed experimental protocols for determining the key physicochemical properties of 4-

Bromo-2-nitrobenzaldehyde are outlined below. These are generalized methods applicable to

solid organic compounds.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered 4-Bromo-2-nitrobenzaldehyde is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus,

which can be an oil bath or a metal block heater.
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e Heating: The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the temperature
approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has melted is
recorded as the end of the melting range.

» Purity Indication: A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound.
A broad melting range suggests the presence of impurities.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor. As 4-Bromo-2-nitrobenzaldehyde

is a solid at room temperature, its boiling point is typically determined under reduced pressure

to prevent decomposition at high temperatures. The provided boiling point is a predicted value.
A general method for determining the boiling point of a high-boiling liquid is described below.

Methodology: Distillation Method

e Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask. A small quantity of the substance is placed
in the distillation flask along with boiling chips.

o Heating: The flask is heated gently. The liquid will begin to boil, and the vapor will rise and
enter the condenser.

o Temperature Reading: The thermometer should be positioned so that the top of the bulb is
level with the side arm of the distillation flask leading to the condenser. The temperature will
rise and stabilize at the boiling point of the liquid. This stable temperature is recorded as the
boiling point.

o Pressure Correction: The atmospheric pressure should be recorded, as the boiling point is
dependent on pressure.

Determination of Solubility
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Solubility Test

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, methanol,
acetone, dichloromethane, hexane) are selected.

e Procedure: A small, measured amount of 4-Bromo-2-nitrobenzaldehyde (e.g., 10 mg) is
placed in a test tube. A small volume of the chosen solvent (e.g., 1 mL) is added.

e Observation: The mixture is agitated, and the solubility is observed at room temperature. If
the solid dissolves completely, it is considered soluble. If it does not dissolve, the mixture can
be gently heated to observe any change in solubility.

» Classification: The compound's solubility in different solvents provides information about its
polarity.

Visualizations
Experimental Workflow for Physicochemical Property
Determination

The following diagram illustrates a general workflow for the experimental determination of the
physicochemical properties of a solid organic compound like 4-Bromo-2-nitrobenzaldehyde.
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Experimental Workflow for Physicochemical Property Determination
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Click to download full resolution via product page

Caption: Workflow for determining physicochemical properties.

Synthesis Pathway of 4-Bromo-2-nitrobenzaldehyde

The following diagram illustrates a reported synthesis pathway for 4-Bromo-2-
nitrobenzaldehyde starting from 4-bromo-1-methyl-2-nitrobenzene.[3]

Synthesis Pathway of 4-Bromo-2-nitrobenzaldehyde
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4-Bromo-1-methyl-2-nitrobenzene
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Caption: Synthesis of 4-Bromo-2-nitrobenzaldehyde.

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information directly linking 4-Bromo-2-
nitrobenzaldehyde to specific biological signaling pathways or mechanisms of action.
Research on similar compounds, such as other substituted benzaldehydes, has shown
activities like tyrosinase inhibition.[4] However, these findings cannot be directly extrapolated to
4-Bromo-2-nitrobenzaldehyde without specific experimental evidence. This compound is
primarily utilized as a chemical intermediate in the synthesis of more complex molecules, which
may then be investigated for biological activity.[5] Further research is required to elucidate any
direct biological effects and involved signaling pathways of 4-Bromo-2-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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